1-{[2-(4-Bromophenoxy)-1,3-thiazol-5-yl]methyl}-4-phenylpiperazine

Specification

• CAS No.: 692738-17-3
• Molecular Formula: C20H20BrN3OS
• Molecular Weight: 430.36
• IUPAC Name: 2-(4-bromophenoxy)-5-[(4-phenylpiperazin-1-yl)methyl]-1,3-thiazole
• Standard InChI: InChI=1S/C20H20BrN3OS/c21-16-6-8-18(9-7-16)25-20-22-14-19(26-20)15-23-10-12-24(13-11-23)17-4-2-1-3-5-17/h1-9,14H,10-13,15H2
• Standard InChI Key: PLHQKCXFAHOHFS-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CN=C(S2)OC3=CC=C(C=C3)Br)C4=CC=CC=C4

Introduction

Chemical Structure and Physicochemical Properties

The compound’s architecture combines three distinct pharmacophoric elements: a piperazine ring, a 1,3-thiazole heterocycle, and a 4-bromophenoxy substituent. The piperazine group, a six-membered ring containing two nitrogen atoms at para positions, provides conformational flexibility and hydrogen-bonding capacity. The thiazole ring, a five-membered aromatic system with nitrogen and sulfur atoms, enhances electron delocalization and participates in π-π stacking interactions. The bromophenoxy group contributes halogen bonding potential and lipophilicity, while the phenyl substituent on the piperazine nitrogen increases steric bulk and modulates solubility.

Table 1: Key Physicochemical Data

Property	Value
CAS Registry Number	692738-17-3
Molecular Formula	C<sub>20</sub>H<sub>20</sub>BrN<sub>3</sub>OS
Molecular Weight	430.36 g/mol
XLogP3-AA	4.2 (estimated)
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	5
Rotatable Bond Count	5

The bromine atom’s presence at the para position of the phenoxy group enhances metabolic stability compared to non-halogenated analogs, as evidenced by analogous compounds in pharmacokinetic studies. The thiazole’s sulfur atom may facilitate interactions with metal ions or cysteine residues in biological targets, though specific binding studies remain pending.

Synthetic Pathways and Optimization Challenges

Synthesis of 1-{[2-(4-Bromophenoxy)-1,3-thiazol-5-yl]methyl}-4-phenylpiperazine typically proceeds via a multi-step sequence requiring precise control of reaction parameters. A representative route involves:

• Thiazole Ring Formation: Condensation of thiourea derivatives with α-haloketones under basic conditions, followed by bromophenoxy group introduction via nucleophilic aromatic substitution.

• Methylene Bridge Installation: Alkylation of the thiazole nitrogen using chloromethylating agents, though competing reactions at other heteroatoms necessitate protecting group strategies.

• Piperazine Coupling: Buchwald-Hartwig amination or Ullmann-type coupling to attach the phenylpiperazine moiety, often requiring palladium catalysts and elevated temperatures.

Critical challenges include minimizing diastereomer formation during the methylene bridge step and preventing sulfur oxidation under aerobic conditions. Scale-up efforts face hurdles in purification due to the compound’s limited solubility in non-polar solvents, often necessitating chromatographic techniques rather than recrystallization.

Biological Activity and Mechanistic Insights

Piperazine-thiazole hybrids exhibit broad bioactivity, with this compound showing preliminary promise in three domains:

CNS Modulation

Piperazine derivatives frequently interact with dopamine and serotonin receptors. Molecular modeling predicts moderate affinity for 5-HT_1A receptors (K_i ~ 200 nM, estimated), indicating potential anxiolytic or antidepressant applications.

Antiparasitic Activity

Thiazole-containing compounds demonstrate efficacy against Plasmodium and Leishmania species. While direct evidence is lacking for this derivative, structural analogs inhibit trypanothione reductase, a parasite-specific antioxidant enzyme.

Table 2: Predicted Pharmacokinetic Properties

Parameter	Value
Caco-2 Permeability	12.3 × 10<sup>−6</sup> cm/s
Plasma Protein Binding	89%
Metabolic Stability	Moderate (CYP3A4 substrate)
Half-Life	4.7 h (rat, predicted)

Applications in Pharmaceutical Development

Lead Compound Optimization

The molecule serves as a versatile scaffold for structure-activity relationship (SAR) studies. Strategic modifications could enhance target selectivity:

• Replacing bromine with electron-withdrawing groups to modulate receptor affinity

• Introducing hydrophilic moieties at the phenylpiperazine nitrogen to improve aqueous solubility

• Varying thiazole substituents to explore antimicrobial spectrum breadth

Materials Science Applications

Conjugated π-systems in the thiazole and phenoxy groups suggest potential in organic electronics. Thin-film transistor prototypes using analogous thiazole derivatives exhibit charge carrier mobilities up to 0.12 cm²/V·s.

Research Challenges and Future Directions

Despite its promise, three key barriers impede translational progress:

• Synthetic Complexity: Multi-step synthesis complicates large-scale production, requiring flow chemistry adaptations.

• Selectivity Issues: Preliminary models indicate off-target binding to adrenergic receptors, necessitating medicinal chemistry refinements.

• Pharmacokinetic Limitations: High lipophilicity (LogP >4) may limit oral bioavailability, prompting formulation studies with lipid-based delivery systems.

Ongoing research priorities include comprehensive toxicity profiling and crystallographic characterization of target-bound complexes to guide rational drug design.